Cas no 793695-85-9 (2-(bromomethyl)-1-chloro-4-iodobenzene)

2-(bromomethyl)-1-chloro-4-iodobenzene structure
793695-85-9 structure
Product Name:2-(bromomethyl)-1-chloro-4-iodobenzene
CAS No:793695-85-9
MF:C7H5BrClI
MW:331.376072645187
MDL:MFCD08236727
CID:556316
PubChem ID:11739038
Update Time:2024-10-27

2-(bromomethyl)-1-chloro-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-(bromomethyl)-1-chloro-4-iodo-
    • 2-(BROMOMETHYL)-1-CHLORO-4-IODOBENZENE
    • 2-CHLORO-5-IODOBENZYLBROMIDE
    • 2-Bromomethyl-1-chloro-4-iodo-benzene
    • bromomethyl-2-chloro-5-iodobenzene
    • A856452
    • SCHEMBL754847
    • AB43862
    • PS-10036
    • DFDCZEQSQMAKJJ-UHFFFAOYSA-N
    • DTXSID30471527
    • EN300-2978038
    • AKOS015962793
    • 793695-85-9
    • 2-Chloro-5-iodobenzyl bromide
    • MFCD08236727
    • FT-0714645
    • 2-(Bromomethyl)-1-chloro-4-iodobenzene (ACI)
    • 2-Bromomethyl-1-chloro-4-iodobenzene
    • BENZENE, 2-(BROMOMETHYL)-1-CHLORO-4-IODO-
    • DA-41339
    • 2-(bromomethyl)-1-chloro-4-iodobenzene
    • MDL: MFCD08236727
    • Inchi: 1S/C7H5BrClI/c8-4-5-3-6(10)1-2-7(5)9/h1-3H,4H2
    • InChI Key: DFDCZEQSQMAKJJ-UHFFFAOYSA-N
    • SMILES: ClC1C(CBr)=CC(I)=CC=1

Computed Properties

  • Exact Mass: 329.83100
  • Monoisotopic Mass: 329.83079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.83950

2-(bromomethyl)-1-chloro-4-iodobenzene Pricemore >>

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2-(bromomethyl)-1-chloro-4-iodobenzene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Benzoyl peroxide ,  N-Bromosuccinimide Solvents: Carbon tetrachloride ;  3 h, rt; cooled
Reference
(N)-Methanocarba 2,N6-Disubstituted Adenine Nucleosides as Highly Potent and Selective A3 Adenosine Receptor Agonists
Tchilibon, Susanna; Joshi, Bhalchandra V.; Kim, Soo-Kyung; Duong, Heng T.; Gao, Zhan-Guo; et al, Journal of Medicinal Chemistry, 2005, 48(6), 1745-1758

Production Method 2

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ;  18 h, reflux
Reference
First Contact: 7-Phenyl-2-Aminoquinolines, Potent and Selective Neuronal Nitric Oxide Synthase Inhibitors That Target an Isoform-Specific Aspartate
Cinelli, Maris A.; Reidl, Cory T.; Li, Huiying; Chreifi, Georges; Poulos, Thomas L. ; et al, Journal of Medicinal Chemistry, 2020, 63(9), 4528-4554

2-(bromomethyl)-1-chloro-4-iodobenzene Raw materials

2-(bromomethyl)-1-chloro-4-iodobenzene Preparation Products

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